Barium136
Description
Barium-136 (Barium-136) Carbonate is a stable (non-radioactive) isotope of Barium. It is both naturally occurring and produced by fission .
Synthesis Analysis
Barium has been used in the synthesis of ammonia. A high-performance barium-promoted cobalt catalyst supported on magnesium–lanthanum mixed oxide was used for ammonia synthesis . The rate of NH3 formation over this catalyst was about 3.5 times higher than that over the unpromoted catalyst at 9 MPa and 400 °C . Another study showed that a series of cobalt catalysts doubly promoted with cerium and barium was prepared and tested in ammonia synthesis .
Molecular Structure Analysis
Barium-136 nitrate has the chemical formula Ba(NO3)2 . The molecular weight is 260.0 .
Physical And Chemical Properties Analysis
Barium is a lustrous, silvery metal that is relatively soft. It crystallizes in a body-centered cubic lattice . It readily oxidizes when exposed to air, and must be protected from oxygen during storage . Pure barium is a pale yellow, somewhat shiny, somewhat malleable metal. It has a melting point of about 700°C (1,300°F) and a boiling point of about 1,500°C (2,700°F). Its density is 3.6 grams per cubic centimeter .
Mechanism of Action
Future Directions
Relevant Papers Analyzed
- "Excited Nuclear States for Ba-136 (Barium)"
- "Direct measurement of isotope shifts in the barium 6s$^2$ $^1$S$_0$ - 5d6p $3$D$\text {o}_1$ transition"
- "Environmental barium: potential exposure and health-hazards"
properties
CAS RN |
15125-64-1 |
|---|---|
Product Name |
Barium136 |
Molecular Formula |
F2FeH8O4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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